3-(((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyridine 1-oxide

• IUPAC Name: N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1-oxidopyridin-1-ium-3-carboxamide
• InChI: InChI=1S/C16H15N5O4/c1-2-24-13-6-5-11(8-17-13)15-19-14(25-20-15)9-18-16(22)12-4-3-7-21(23)10-12/h3-8,10H,2,9H2,1H3,(H,18,22)
• InChI Key: ATLSZKLHTGCKJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)C3=C[N+](=CC=C3)[O-]
• Molecular Formula: C16H15N5O4
• Molecular Weight: 341.32 g/mol

Description

3-(((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)pyridine 1-oxide is a useful research compound. Its molecular formula is C16H15N5O4 and its molecular weight is 341.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

Organic Light-Emitting Diodes (OLEDs)

Novel heteroleptic iridium(III) complexes, which could potentially include compounds similar to the queried structure, have been synthesized for application in polymer light-emitting diodes, demonstrating good electroluminescence performance (Tang et al., 2014).

Photocatalytic Degradation

Pyridine compounds, which share structural features with the queried compound, have been investigated for their degradation under photocatalytic conditions, highlighting their potential in environmental applications (Maillard-Dupuy et al., 1994).

Medicinal Chemistry and Biological Activity

Antimycobacterial Activity

Research on novel 1,2,4-oxadiazole derivatives, similar to the compound , has demonstrated enhanced activity against Mycobacterium tuberculosis, indicating potential therapeutic applications (Kumar et al., 2011).

Anticancer Agents

Synthesis of compounds structurally related to the queried molecule has been aimed at creating potential anticancer agents, revealing insights into their biological activity and mechanism of action (Temple et al., 1983).

Chemical Synthesis and Reactivity

Oxidative Cyclization

Studies on the oxidative cyclization of thiosemicarbazones to 1,3,4-oxadiazole derivatives demonstrate the chemical reactivity and synthetic utility of structures related to the compound of interest, emphasizing their role in producing novel heterocyclic libraries (Gómez-Saiz et al., 2002).

Microwave Activation

Research exploring the microwave-activated synthesis of nitrogen heterocycles, including N-oxides of the pyridine series, underlines the efficiency of modern synthetic techniques in producing compounds with similar complexity (Khrustalev et al., 2008).